Cas no 16757-90-7 (Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI))
16757-90-7 structure
Product Name:Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI)
Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI)
- 1,6-dimethylbenzo[a]pyrene
- 1,6-Dimethylbenzo[pqr]tetraphene
- benzo[a]pyrene, 1,6-dimethyl-
- 16757-90-7
- BENZO(a)PYRENE, 1,6-DIMETHYL-
- 1,6-Dimethylbenz(a)pyrene
- DTXSID90168320
- BRN 2275236
- 1,6-Dimethylbenzo(a)pyrene
-
- Inchi: 1S/C22H16/c1-13-7-8-15-9-10-18-14(2)17-5-3-4-6-19(17)20-12-11-16(13)21(15)22(18)20/h3-12H,1-2H3
- InChI Key: RYEWXUCQWAMDLQ-UHFFFAOYSA-N
- SMILES: C12C3C=CC4=CC=C(C)C(=CC=C1C1C=CC=CC=1C=3C)C=24
Computed Properties
- Exact Mass: 280.12528
- Monoisotopic Mass: 280.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
16757-90-7 (Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI)) Related Products
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